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Compound of Interest

Compound Name: 5-Bromo-4,6-dimethoxypyrimidine

Cat. No.: B189593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other key properties of 5-Bromo-4,6-dimethoxypyrimidine, a crucial building block in

biochemical research and pharmaceutical development.

Core Molecular Data
5-Bromo-4,6-dimethoxypyrimidine is a substituted pyrimidine ring with the chemical formula

C₆H₇BrN₂O₂.[1][2] Its chemical structure and properties make it a versatile intermediate in the

synthesis of more complex, biologically active molecules.
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Property Value Source

Molecular Formula C₆H₇BrN₂O₂ [1][2]

Molecular Weight 219.04 g/mol [1][2]

Exact Mass 217.96909 Da [2]

CAS Number 4319-77-1 [1][2]

IUPAC Name
5-bromo-4,6-

dimethoxypyrimidine
[2]

SMILES COC1=C(C(=NC=N1)OC)Br [2]
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Molecular Structure
The structure of 5-Bromo-4,6-dimethoxypyrimidine consists of a central pyrimidine ring. A

bromine atom is substituted at the 5th position, and two methoxy groups (-OCH₃) are attached

at the 4th and 6th positions.
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Caption: 2D chemical structure of 5-Bromo-4,6-dimethoxypyrimidine.

Applications in Research and Development
5-Bromo-4,6-dimethoxypyrimidine serves as a valuable building block in medicinal chemistry

and biochemical research.[3] Its structure, featuring both bromine and methoxy functional

groups, allows for diverse chemical modifications, making it a key intermediate in the synthesis

of various biologically active molecules.[3] Researchers utilize this compound to create novel

molecules with potential therapeutic applications, including the development of new

pharmaceuticals.[3]

While specific signaling pathways directly modulated by 5-Bromo-4,6-dimethoxypyrimidine
are not extensively documented, its derivatives are subjects of significant research. For

instance, pyrimidine derivatives have been investigated as potential inhibitors of thymidylate

synthase, an enzyme targeted in anti-colorectal cancer therapies.[4]

Experimental Protocols
Detailed, standardized experimental protocols for the direct use of 5-Bromo-4,6-
dimethoxypyrimidine are application-dependent and not publicly cataloged. However, its role

as a synthetic intermediate is documented in chemical literature. For example, the synthesis of

various 5-bromo-pyrimidine derivatives often involves reactions such as nucleophilic

substitution, cross-coupling reactions, and further functionalization of the pyrimidine ring.[5]

A general synthetic approach for related compounds, such as 5-bromo-4-cyclopropyl-6-

methoxypyrimidine, involves the bromination of the corresponding methoxypyrimidine

precursor.[6] The synthesis of 5-Bromo-4,6-dimethoxypyrimidine itself can be achieved from

4,6-dihydroxypyrimidine.[7] Researchers should refer to specific synthetic chemistry literature

for detailed experimental procedures relevant to their target molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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